Cas no 866848-85-3 (6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid)

6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid structure

866848-85-3 structure

Product Name:6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid

CAS No:866848-85-3

MF:C₁₀H₇BrO₃

MW:255.064782381058

MDL:MFCD18647965

CID:1039482

PubChem ID:69200851

Update Time:2024-10-26

6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
- 1H-Indene-4-carboxylic acid, 6-bromo-2,3-dihydro-1-oxo-
- 6-bromo-1-oxo-2,3-dihydroindene-4-carboxylic acid
- AKOS016007926
- DTXSID10739995
- 866848-85-3
- 6-Bromo-1-oxo-indan-4-carboxylic acid
- SCHEMBL4812280
- 6-bromo-1-oxo-4-indanecarboxylic acid
- SB39179
- CS-0340516
- 6-bromo-4-carboxy-1-indanone
- MFCD18647965
- 6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylicacid
- OIDIHMHLTYUHPH-UHFFFAOYSA-N
- 6-Bromo-2,3-dihydro-1-oxo-1H-indene-4-carboxylic acid (ACI)
- DB-341681
- MDL： MFCD18647965
- Inchi： 1S/C10H7BrO3/c11-5-3-7-6(1-2-9(7)12)8(4-5)10(13)14/h3-4H,1-2H2,(H,13,14)
- InChI Key： OIDIHMHLTYUHPH-UHFFFAOYSA-N
- SMILES： O=C(C1C2=C(C(CC2)=O)C=C(Br)C=1)O

Computed Properties

Exact Mass: 253.95786g/mol
Monoisotopic Mass: 253.95786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.4Å²

6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0597-1g	6-Bromo-1-oxo-indan-4-carboxylic acid	866848-85-3	97%	1g	7462.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0597-5g	6-Bromo-1-oxo-indan-4-carboxylic acid	866848-85-3	97%	5g	29681.48CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0597-500mg	6-Bromo-1-oxo-indan-4-carboxylic acid	866848-85-3	97%	500mg	4155.41CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0597-250mg	6-Bromo-1-oxo-indan-4-carboxylic acid	866848-85-3	97%	250mg	2501.73CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0597-100mg	6-Bromo-1-oxo-indan-4-carboxylic acid	866848-85-3	97%	100mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0597-50mg	6-Bromo-1-oxo-indan-4-carboxylic acid	866848-85-3	97%	50mg	1263.58CNY	2021-05-07
Alichem	A079000247-250mg	6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid	866848-85-3	95%	250mg	$294.30	2023-08-31
Alichem	A079000247-1g	6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid	866848-85-3	95%	1g	$1087.80	2023-08-31
Alichem	A079000247-5g	6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid	866848-85-3	95%	5g	$2148.62	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1502-5g	6-bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid	866848-85-3	95%	5g	$3167	2023-09-07

6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid Production Method

Production Method 1

776-79-4

866848-85-3

Reaction Conditions

1.1 Reagents: Nitric acid , Bromine ; 6 d, rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran ; 20 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.1 Reagents: Aluminum chloride , Sodium chloride , 2-Bromo-6-carboxybenzenepropanoic acid ; 2 h, 160 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 15 h, cooled

Reference

Synthesis of 6-Substituted 1-oxoindanoyl Isoleucine Conjugates and Modeling Studies with the COI1-JAZ Co-Receptor Complex of Lima Bean

Nakamura, Yoko; et al, Journal of Chemical Ecology, 2014, 40(7), 687-699

Production Method 2

91445-86-2

866848-85-3

Reaction Conditions

1.1 Reagents: Sodium chloride ; 40 min, 250 °C
1.2 Reagents: Aluminum chloride ; 30 min

Reference

Screening of Indanoyl-Type Compounds as Elicitors of Isoflavonoid Phytoalexins in Colombian Common Bean Cultivars

Aristizabal, Diego; et al, Molecules, 2022, 27(11),

Production Method 3

91445-86-2

866848-85-3

Reaction Conditions

1.1 Reagents: Aluminum chloride , Sodium chloride , 2-Bromo-6-carboxybenzenepropanoic acid ; 2 h, 160 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 15 h, cooled

Reference

Synthesis of 6-Substituted 1-oxoindanoyl Isoleucine Conjugates and Modeling Studies with the COI1-JAZ Co-Receptor Complex of Lima Bean

Nakamura, Yoko; et al, Journal of Chemical Ecology, 2014, 40(7), 687-699

Production Method 4

776-79-4

866848-85-3

Reaction Conditions

1.1 Reagents: Nitric acid , Bromine Solvents: Water ; 7 h, rt
2.1 Reagents: Sodium chloride ; 40 min, 250 °C
2.2 Reagents: Aluminum chloride ; 30 min

Reference

Screening of Indanoyl-Type Compounds as Elicitors of Isoflavonoid Phytoalexins in Colombian Common Bean Cultivars

Aristizabal, Diego; et al, Molecules, 2022, 27(11),

Production Method 5

612-40-8

866848-85-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ; 24 h, rt
2.1 Reagents: Nitric acid , Bromine Solvents: Water ; 7 h, rt
3.1 Reagents: Sodium chloride ; 40 min, 250 °C
3.2 Reagents: Aluminum chloride ; 30 min

Reference

Screening of Indanoyl-Type Compounds as Elicitors of Isoflavonoid Phytoalexins in Colombian Common Bean Cultivars

Aristizabal, Diego; et al, Molecules, 2022, 27(11),